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Compound of Interest

Compound Name: 9-Chlorophenanthrene

Cat. No.: B119892 Get Quote

This guide provides an in-depth comparative analysis of 9-Chlorophenanthrene (9-ClPhe), a

chlorinated polycyclic aromatic hydrocarbon (Cl-PAH), across key environmental

compartments: the atmosphere, water, soil/sediment, and biota. As a compound of emerging

concern, understanding its distribution, fate, and the analytical strategies required for its

accurate quantification is paramount for researchers in environmental chemistry, toxicology,

and drug development. This document moves beyond a simple listing of methods to explain the

causal links between the physicochemical properties of 9-ClPhe and the specific experimental

choices necessary for its robust analysis in each environmental matrix.

Introduction to 9-Chlorophenanthrene: An
Environmental Overview
9-Chlorophenanthrene is a derivative of phenanthrene, a three-ring polycyclic aromatic

hydrocarbon (PAH), with a chlorine atom substituted at the 9-position of its aromatic structure.

[1] Like many halogenated hydrocarbons, 9-ClPhe is not naturally occurring and is typically

introduced into the environment as a by-product of industrial processes, waste incineration,

and the incomplete combustion of organic materials in the presence of chlorine sources.

Its significance as an environmental contaminant stems from its potential toxicity and

persistence. Studies have indicated that 9-ClPhe exhibits mutagenic activity and, like other Cl-

PAHs, is of interest for its potential carcinogenic effects.[1][2] Recent research has also
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highlighted its role as the most widely distributed Cl-PAH in various environmental matrices,

with long-term, low-dose exposure linked to adverse health effects such as liver lipid

accumulation by disrupting circadian rhythms.[3] This ubiquitous presence necessitates reliable

and matrix-specific analytical methods to assess exposure and ecological risk.

Physicochemical Properties: The Driver of
Environmental Fate
The environmental behavior of 9-ClPhe is dictated by its molecular structure and resulting

physicochemical properties. Its polycyclic aromatic core makes it hydrophobic, while the

addition of a chlorine atom further modifies its characteristics.
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Property Value / Description
Implication for
Environmental Behavior

Molecular Formula C₁₄H₉Cl[1][4] -

Molecular Weight 212.67 g/mol [4][5]
Influences volatility and

transport.

Appearance
Light yellow fluffy powder /

Solid at room temp.[1][2]
Low volatility from solid state.

Melting Point 46-50 °C[4] -

Water Solubility
Poorly soluble in water; soluble

in organic solvents.[1]

Tends to partition out of the

aqueous phase and into soil,

sediment, and biota.[6]

Octanol/Water Partition Coeff.

(log Kₒw)

High (specific value not found,

but implied by hydrophobicity)

[7]

Strong tendency for

bioaccumulation in fatty tissues

of organisms.[6]

Vapor Pressure
Semi-volatile (range for mono-

XPAHs is 10⁻⁷ to 10⁻² Pa)[8]

Can exist in both the gas and

particulate phases in the

atmosphere, allowing for long-

range transport.[6]

Bioconcentration Factor Estimated at 3.09e+03[2]

High potential to accumulate in

living organisms from the

surrounding environment.

These properties collectively indicate that 9-ClPhe is a persistent and bioaccumulative

compound. Its hydrophobicity drives it out of water and into solid matrices, making soil and

sediment the primary environmental sinks. Its semi-volatile nature allows it to undergo

atmospheric transport, leading to widespread distribution far from its original sources.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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